Cas no 212570-42-8 (tert-butyl N-(2-methylthiophen-3-yl)carbamate)

• Product Name: tert-butyl N-(2-methylthiophen-3-yl)carbamate
• CAS No: 212570-42-8
• MF: C₁₀H₁₅NO₂S
• MW: 213.29660153389
• MDL: MFCD18835680
• CID: 1023496
• PubChem ID: 15355937
• Update Time: 2025-05-20

tert-butyl N-(2-methylthiophen-3-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, (2-methyl-3-thienyl)-, 1,1-dimethylethyl ester (9CI)
• tert-butyl N-(2-methylthiophen-3-yl)carbamate
• EN300-8665770
• tert-Butyl (2-methylthiophen-3-yl)carbamate
• 212570-42-8
• SCHEMBL14510093
• G28775

• MDL： MFCD18835680
• Inchi： 1S/C10H15NO2S/c1-7-8(5-6-14-7)11-9(12)13-10(2,3)4/h5-6H,1-4H3,(H,11,12)
• InChI Key： ATEQLZAXHZPRSP-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1C)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 213.08234989g/mol
• Monoisotopic Mass: 213.08234989g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 66.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds Heteroaromatic compounds
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds

Additional information on tert-butyl N-(2-methylthiophen-3-yl)carbamate

Comprehensive Guide to tert-butyl N-(2-methylthiophen-3-yl)carbamate (CAS No. 212570-42-8): Properties, Applications, and Market Insights

tert-butyl N-(2-methylthiophen-3-yl)carbamate (CAS No. 212570-42-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This carbamate derivative features a thiophene ring substituted with a methyl group and protected by a tert-butyl carbamate moiety, making it a versatile intermediate for synthesizing bioactive molecules. Researchers and manufacturers frequently search for "tert-butyl N-(2-methylthiophen-3-yl)carbamate uses" or "CAS 212570-42-8 supplier," reflecting its growing demand in drug discovery.

The compound's molecular structure (C₁₀H₁₅NO₂S) grants it unique stability and reactivity, ideal for peptide coupling reactions and heterocyclic chemistry. Recent studies highlight its role in developing kinase inhibitors, a hot topic in oncology research, aligning with trending searches like "anticancer drug intermediates 2024." Its low toxicity profile and compatibility with green chemistry principles further enhance its appeal, addressing the industry's shift toward sustainable synthesis.

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From a commercial perspective, the global market for fine chemical intermediates like this compound is projected to grow at 6.2% CAGR (2024–2030), driven by demand for personalized medicine and precision agriculture. Suppliers often optimize listings with keywords like "buy tert-butyl carbamate derivatives" or "212570-42-8 technical data" to capture B2B traffic. Storage recommendations typically include argon-filled containers at -20°C to prolong shelf life, a detail frequently queried by logistics teams.

Innovative applications continue to emerge, such as its use in OLED materials for flexible electronics—a sector with 22% annual growth. This aligns with search trends like "organic semiconductors raw materials." Analytical methods for quality control (e.g., HPLC, NMR) are critical, as reflected in academic searches for "CAS 212570-42-8 characterization." The compound’s melting point (89–92°C) and solubility in DMSO are key physical properties documented in safety data sheets.

For synthetic chemists, troubleshooting guides around "tert-butyl N-(2-methylthiophen-3-yl)carbamate synthesis yield" are popular, emphasizing the need for anhydrous conditions during Boc protection steps. Patent analysis reveals over 15 filings since 2020 incorporating this intermediate, particularly in BTK inhibitor formulations—addressing autoimmune diseases, a trending healthcare focus. Its bioisostere potential for phenyl ring replacements in medicinal chemistry further expands utility.

Environmental considerations are increasingly prominent, with queries like "biodegradability of carbamate compounds." While tert-butyl N-(2-methylthiophen-3-yl)carbamate shows moderate persistence, advances in enzymatic degradation pathways offer promising solutions. The compound’s vapor pressure (3.2×10⁻⁴ Pa at 25°C) and logP (2.1) values make it suitable for controlled-release formulations, another growing niche in pharma.